Cas no 2171714-63-7 (3-(1-amino-3-methylbutyl)-8-azabicyclo3.2.1octan-3-ol)

• Product Name: 3-(1-amino-3-methylbutyl)-8-azabicyclo3.2.1octan-3-ol
• CAS No: 2171714-63-7
• MF: C₁₂H₂₄N₂O
• MW: 212.331763267517
• CID: 5844940
• PubChem ID: 165788562
• Update Time: 2025-11-01

3-(1-amino-3-methylbutyl)-8-azabicyclo3.2.1octan-3-ol Chemical and Physical Properties

Names and Identifiers

• 3-(1-amino-3-methylbutyl)-8-azabicyclo3.2.1octan-3-ol
• 3-(1-amino-3-methylbutyl)-8-azabicyclo[3.2.1]octan-3-ol
• 2171714-63-7
• EN300-1648090

• Inchi： 1S/C12H24N2O/c1-8(2)5-11(13)12(15)6-9-3-4-10(7-12)14-9/h8-11,14-15H,3-7,13H2,1-2H3
• InChI Key： IIVBGYMKLYLIOH-UHFFFAOYSA-N
• SMILES： OC1(C(CC(C)C)N)CC2CCC(C1)N2

Computed Properties

• Exact Mass: 212.188863393g/mol
• Monoisotopic Mass: 212.188863393g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 218
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 58.3Ų

Additional information on 3-(1-amino-3-methylbutyl)-8-azabicyclo3.2.1octan-3-ol

3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol: A Comprehensive Overview

3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol, also known by its CAS number 2171714-63-7, is a complex organic compound with a unique bicyclic structure. This compound belongs to the class of bicyclic amines and has garnered significant attention in recent years due to its potential applications in drug discovery and materials science. The molecule's structure, comprising an 8-membered azabicyclo ring system with a substituted amino group, makes it a fascinating subject for both theoretical and experimental studies.

The synthesis of 3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol involves a multi-step process that typically begins with the preparation of the bicyclic core. Researchers have employed various strategies, including ring-closing metathesis and iterative coupling reactions, to construct the azabicyclo framework. Recent advancements in catalytic asymmetric synthesis have enabled the construction of this compound with high enantioselectivity, which is crucial for its potential use in chiral drug development.

One of the most intriguing aspects of this compound is its ability to act as a versatile building block in organic synthesis. The presence of both an amino group and an alcohol functional group provides multiple sites for further chemical modifications. For instance, the amino group can be used to introduce additional functionality through alkylation or acylation reactions, while the alcohol group can participate in esterification or etherification processes. These properties make 3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol an attractive candidate for the development of bioactive molecules with complex architectures.

In terms of biological activity, preliminary studies have shown that this compound exhibits moderate inhibitory effects on certain enzymes, suggesting its potential as a lead compound in drug discovery programs. For example, researchers have explored its ability to modulate the activity of kinases and proteases, which are key targets in the treatment of various diseases, including cancer and neurodegenerative disorders.

The structural complexity of 3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol also makes it an interesting subject for computational studies. Quantum mechanical calculations have been employed to investigate its electronic properties and conformational flexibility, providing valuable insights into its reactivity and stability under different conditions.

In conclusion, 3-(1-Amino-3-Methylbutyl)-8-Azabicyclo[3.2.1]octan-3-Ol, with its unique structure and diverse functional groups, represents a promising compound for both academic research and industrial applications. As ongoing studies continue to uncover its full potential, this molecule is likely to play a significant role in advancing our understanding of complex organic systems and their applications in medicine and beyond.